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Introduction

3-Amino-5-nitropyridin-2(1H)-one is a heterocyclic compound of significant interest in
pharmaceutical and agrochemical research, primarily serving as a versatile building block in the
synthesis of more complex molecules.[1] Its structure, featuring a pyridinone ring substituted
with both an electron-donating amino group and an electron-withdrawing nitro group, imparts
uniqgue chemical reactivity and biological potential.[1][2] Accurate and robust analytical
characterization is paramount to ensure the identity, purity, and stability of this intermediate,
which directly impacts the quality and safety of downstream products.

This guide provides a comprehensive overview of the essential analytical methods for the
thorough characterization of 3-Amino-5-nitropyridin-2(1H)-one. The protocols herein are
designed to be self-validating and are grounded in established scientific principles and
regulatory expectations, such as those outlined by the International Council for Harmonisation
(ICH) and the United States Pharmacopeia (USP).[3][4][5][6]
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Physicochemical Properties

A foundational understanding of the physicochemical properties of 3-Amino-5-nitropyridin-
2(1H)-one is crucial for method development.

Expected o
Property . SourcelJustification
Value/Observation

Based on chemical structure.

Molecular Formula CsHsN3Os 7]
Calculated from the molecular
Molar Mass 155.11 g/mol
formula.[7]
) ) Analogy to similar compounds
Appearance Light yellow to yellow solid

like 3-Amino-5-nitropyridine.[1]

Soluble in polar organic
Solubility solvents (e.g., DMSO, DMF,
Methanol)

Expected behavior for a polar,

substituted pyridine derivative.

Integrated Analytical Workflow

A multi-technique approach is essential for the unambiguous characterization of 3-Amino-5-
nitropyridin-2(1H)-one. The following workflow ensures a comprehensive evaluation of the
molecule's identity, purity, and stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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